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This application note outlines a robust and validated method for the quantification of Axitinib
Impurity C in pharmaceutical formulations using Reverse-Phase High-Performance Liquid
Chromatography (RP-HPLC) with Photodiode Array (PDA) detection. This method is crucial for
quality control and stability testing of Axitinib drug products.

Introduction

Axitinib is a potent and selective second-generation tyrosine kinase inhibitor used in the
treatment of various cancers.[1] During the synthesis of the active pharmaceutical ingredient
(API1) and the manufacturing of the final drug product, process-related impurities and
degradation products can arise. Axitinib Impurity C is one such potential impurity that needs
to be monitored and controlled to ensure the safety and efficacy of the pharmaceutical
formulation. This protocol provides a detailed procedure for the accurate quantification of
Axitinib Impurity C.

The method described herein is based on established principles of reversed-phase
chromatography and has been adapted from various validated methods for the analysis of
Axitinib and its related substances.[2][3][4] The procedure is designed to be specific, accurate,
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precise, and linear over a suitable concentration range for the detection and quantification of
Axitinib Impurity C at levels typically specified in regulatory guidelines.

Experimental Workflow

The following diagram illustrates the overall workflow for the quantification of Axitinib Impurity
C in pharmaceutical formulations.
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Experimental Workflow for Axitinib Impurity C Analysis
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Caption: A flowchart outlining the key steps for the quantification of Axitinib Impurity C.
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Materials and Methods
Reagents and Materials

» Axitinib Reference Standard (=99.5% purity)

 Axitinib Impurity C Reference Standard (=95% purity)[5]

o Acetonitrile (HPLC Grade)[2]

e Methanol (HPLC Grade)[3]

o Potassium dihydrogen phosphate (KH2PO4) (AR Grade)[3]
e Orthophosphoric acid (AR Grade)[2]

o Water (HPLC Grade)

» Axitinib Pharmaceutical Formulation (Tablets)

Instrumentation

o High-Performance Liquid Chromatography (HPLC) system equipped with a quaternary
pump, autosampler, column oven, and a Photodiode Array (PDA) detector.[2][5]

Data acquisition and processing software (e.g., Empower).[2]

Analytical balance

Sonicator

pH meter

Volumetric flasks and pipettes

Syringe filters (0.45 pm)

Chromatographic Conditions
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The following chromatographic conditions are recommended for the separation and
quantification of Axitinib and Axitinib Impurity C.

Parameter Condition

Column C18, 150 x 4.6 mm, 5 um (e.g., Altima C18)[3]

0.02 M KH2PO4 buffer, pH adjusted to 3.0 with
orthophosphoric acid[3]

Mobile Phase A

Mobile Phase B Acetonitrile[3]

Time (min) / %B: 0/25, 3/25, 16/75, 20/75,
23/25, 25/25[5]

Gradient Elution

Flow Rate 1.0 mL/min[3][5]
Column Temperature 30 °CJ3][5]
Detection Wavelength 338 nm[3]
Injection Volume 10 pL[5]

Experimental Protocols
Preparation of Mobile Phase

» Mobile Phase A (Buffer): Dissolve 2.72 g of KH2PO4 in 1000 mL of HPLC grade water.
Adjust the pH to 3.0 with orthophosphoric acid. Filter the solution through a 0.45 pm
membrane filter and degas.

» Mobile Phase B: Use HPLC grade acetonitrile directly.

Preparation of Standard Solutions

 Axitinib Standard Stock Solution (1000 pg/mL): Accurately weigh about 25 mg of Axitinib
reference standard into a 25 mL volumetric flask. Dissolve in and dilute to volume with a
diluent (Acetonitrile:Water, 50:50 v/v).

 Axitinib Impurity C Standard Stock Solution (100 pg/mL): Accurately weigh about 2.5 mg of
Axitinib Impurity C reference standard into a 25 mL volumetric flask. Dissolve in and dilute
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to volume with the diluent.

Working Standard Solution: Prepare a working standard solution containing a known
concentration of Axitinib (e.g., 100 ug/mL) and Axitinib Impurity C (e.g., 1 pg/mL) by
appropriate dilution of the stock solutions with the diluent.

Preparation of Sample Solution

Weigh and powder not fewer than 20 Axitinib tablets.

Accurately weigh a portion of the powder equivalent to 10 mg of Axitinib and transfer it to a
100 mL volumetric flask.

Add approximately 70 mL of diluent and sonicate for 30 minutes to ensure complete
dissolution of the drug.[5]

Allow the solution to cool to room temperature and dilute to the mark with the diluent.

Filter the solution through a 0.45 um syringe filter, discarding the first few mL of the filtrate.[5]

Data Analysis and Quantification

The quantification of Axitinib Impurity C is performed using an external standard method.

Inject the blank (diluent), working standard solution, and the sample solution into the HPLC
system.

Record the chromatograms and identify the peaks for Axitinib and Axitinib Impurity C
based on their retention times obtained from the standard chromatogram.

Integrate the peak area of Axitinib Impurity C in the sample chromatogram.

Calculate the percentage of Axitinib Impurity C in the pharmaceutical formulation using the
following formula:

Where:

o Area_lmp_Sample is the peak area of Impurity C in the sample solution.
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o Area_Ilmp_Standard is the peak area of Impurity C in the working standard solution.

o Conc_Imp_Standard is the concentration of Impurity C in the working standard solution
(Hg/mL).

o Conc_Sample is the nominal concentration of Axitinib in the sample solution (ug/mL).

Method Validation Summary

The analytical method should be validated according to ICH guidelines to ensure its suitability
for its intended purpose.[2][3] A summary of typical validation parameters and their acceptance
criteria is provided below.

Validation Parameter Acceptance Criteria

The peak for Impurity C should be well-resolved
Specificity from the Axitinib peak and any other

components.

Correlation coefficient (r2) > 0.999 for the

Linearity N .
calibration curve of Impurity C.[2]
Accuracy (% Recovery) Within 98.0% to 102.0%.[4]
Precision (% RSD) Not more than 2.0% for replicate injections.[3]

Limit of Detection (LOD) To be determined experimentally (e.g., based on
imit of Detection
signal-to-noise ratio of 3:1).[3]

o o To be determined experimentally (e.g., based on
Limit of Quantification (LOQ) . . .
signal-to-noise ratio of 10:1).[3]

The method should remain unaffected by small,
Robustness ] o ]
deliberate variations in method parameters.[2]

System Suitability

System suitability tests are performed to ensure that the chromatographic system is adequate
for the intended analysis.
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Parameter Acceptance Criteria
Tailing Factor Not more than 2.0 for the Axitinib peak.[2]
Theoretical Plates Not less than 2000 for the Axitinib peak.[3]

Not more than 2.0% for replicate injections of

% RSD of Peak Area the standard.[6]
e standard.

Signaling Pathway (lllustrative)

While not directly related to the analytical protocol, understanding the mechanism of action of
Axitinib can be relevant for researchers in drug development. Axitinib primarily inhibits Vascular
Endothelial Growth Factor Receptors (VEGFR).

lllustrative Signaling Pathway Inhibited by Axitinib

Axitinib

VEGFR
(VEGFR-1, 2, 3)

Activates

Downstream Signaling
(e.g., PI3K/Akt, MAPK)

Promotes

Angiogenesis
Tumor Growth
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Click to download full resolution via product page

Caption: Axitinib inhibits VEGFR signaling, a key pathway in angiogenesis.

Conclusion

This application note provides a comprehensive protocol for the quantification of Axitinib
Impurity C in pharmaceutical formulations. The described RP-HPLC method is specific,
sensitive, and accurate, making it suitable for routine quality control analysis and stability
studies. Adherence to the outlined procedures and proper method validation will ensure reliable
and consistent results, contributing to the overall quality and safety of Axitinib drug products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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